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Compound of Interest

Compound Name: 13-O-Acetylcorianin

Cat. No.: B15593977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

13-O-Acetylcorianin, a sesquiterpenoid isolated from the herbs of Coriaria nepalensis[1]. In

the absence of a specific Safety Data Sheet (SDS) for this compound, this document offers a

comprehensive operational plan based on the known properties of the compound and safety

protocols for analogous chemical structures, such as acetylated compounds and ketones. It is

imperative to conduct a thorough risk assessment before beginning any work with this

substance.

Key Chemical and Physical Properties
A summary of the known physical and chemical properties of 13-O-Acetylcorianin is provided

below. This information is critical for safe handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15593977?utm_src=pdf-interest
https://www.benchchem.com/product/b15593977?utm_src=pdf-body
https://www.medchemexpress.com/13-o-acetylcorianin.html
https://www.benchchem.com/product/b15593977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C17H20O7 BioCrick Datasheet[2]

Molecular Weight 336.3 g/mol BioCrick Datasheet[2]

Physical Description Powder BioCrick Datasheet[2]

Purity >98% BioCrick Datasheet[2]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

BioCrick Datasheet[2]

Solubility

Information not available. For

higher solubility, warming the

tube at 37°C and using an

ultrasonic bath is suggested.

BioCrick Datasheet[2]

Personal Protective Equipment (PPE)
Given the lack of specific toxicity data for 13-O-Acetylcorianin, a cautious approach is

warranted. The following PPE is recommended based on guidelines for handling similar

chemical compounds of unknown toxicity.
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Protection Type Recommended Equipment Rationale & Best Practices

Eye Protection
Tightly fitting safety goggles or

a face shield.

To protect against splashes

and airborne particles.

Standard prescription glasses

are not a substitute for safety

glasses[3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a flame-

retardant, antistatic lab coat.

To prevent skin contact.

Change gloves immediately if

contaminated. Do not wear

loose clothing or jewelry that

could get caught in

equipment[3][4].

Respiratory Protection

Required when vapors or

aerosols are generated[4]. Use

a NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

To prevent inhalation of the

powder or any aerosols

generated during handling.

Footwear
Closed-toe, steel-toed safety

shoes.

To protect against spills and

falling objects[3].

Experimental Protocol: Safe Handling of 13-O-
Acetylcorianin
This step-by-step guide outlines the procedures for safely handling 13-O-Acetylcorianin from

receipt to disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and catalog number match the order.

Wear appropriate PPE during inspection.
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2. Storage:

Store the product in its original, tightly sealed container in a cool, dry, and well-ventilated

area[2].

Keep away from heat, sparks, open flames, and other ignition sources[4][5].

Store locked up or in an area accessible only to authorized personnel[4].

3. Preparation and Use (Weighing and Dissolving):

Conduct all handling of the powdered form in a certified chemical fume hood to minimize

inhalation exposure.

Use non-sparking tools to handle the container[5][6].

Ground and bond the container and receiving equipment to prevent static discharge[5][6].

To weigh the powder, carefully open the container in the fume hood. Use a clean, dedicated

spatula.

Close the container tightly immediately after use.

When dissolving, add the solvent to the weighed 13-O-Acetylcorianin slowly to avoid

splashing. If heating is required to improve solubility, use a controlled heating source like a

water bath and ensure adequate ventilation[2].

4. Disposal:

Dispose of waste material in accordance with national and local regulations[6].

Do not mix with other waste. Leave chemicals in their original containers if possible[6].

Handle uncleaned containers as you would the product itself[6].

Do not let the product enter drains[6].
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Receiving Storage Handling (in Fume Hood) Disposal

Receive Shipment Inspect Container
Visually Check Store in Cool, Dry,

Well-Ventilated Area Weigh Powder Dissolve in Solvent
Transfer Dispose as

Hazardous Waste
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Fig. 1: Workflow for the safe handling of 13-O-Acetylcorianin.

Risk Assessment and Mitigation
A proactive approach to risk assessment is crucial when handling compounds with limited

safety data. The following diagram illustrates the logical relationship between risk identification,

assessment, and mitigation.

Risk Assessment

Mitigation Strategies

Identify Potential Hazards
(Flammability, Toxicity)

Assess Exposure Risks
(Inhalation, Skin Contact)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Fig. 2: Risk assessment and mitigation strategy for handling 13-O-Acetylcorianin.
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By adhering to these guidelines, researchers can minimize their risk and ensure a safe

laboratory environment when working with 13-O-Acetylcorianin. Always prioritize safety and

consult with your institution's environmental health and safety department for any specific

questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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